Cas no 124770-85-0 (1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel-)

1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel- structure
124770-85-0 structure
Product name:1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel-
CAS No:124770-85-0
MF:C11H15N5O2
MW:249.269101381302
CID:139917
PubChem ID:451656

1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel-
    • (+/-)-9-<(1β,2α,3β)-2,3-bis(hydroxymethyl)-1-cyclobutyl>adenine
    • CYCLOBUT A
    • [(1S,2R,3S)-3-(6-amino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol
    • [3-(6-amino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol
    • 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1alpha,2beta,3alpha)-(+-)-
    • 9-(2,3-Bis(hydroxymethyl)-1-cyclobutyl)adenine
    • Carbocyclic oxetanocin A
    • Carboxetanocin A
    • C-Oxt-A
    • Cyclobut-A
    • Cyclobutyl-A
    • 126187-01-7
    • SCHEMBL8537235
    • 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1a,2b,3a)-, (+/-)
    • C-oxetanocin A
    • 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1S,2R,3R)-
    • (R)-Cyclobutyl-A
    • [(1S,2R,3R)-3-(6-aminopurin-9-yl)-2-(hydroxymethyl)cyclobutyl]methanol
    • ((1S,2R,3R)-3-(6-Amino-9H-purin-9-yl)cyclobutane-1,2-diyl)dimethanol
    • 124770-85-0
    • SQ-33,242
    • DTXSID50155099
    • 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1S,2R,3R)-rel-
    • CHEMBL23571
    • Inchi: InChI=1S/C11H15N5O2/c12-10-9-11(14-4-13-10)16(5-15-9)8-1-6(2-17)7(8)3-18/h4-8,17-18H,1-3H2,(H2,12,13,14)/t6-,7-,8-/m1/s1
    • InChI Key: PYJIWOQTJHPDAK-BWZBUEFSSA-N
    • SMILES: OC[C@H]1C[C@@H](N2C=NC3=C(N=CN=C23)N)[C@@H]1CO

Computed Properties

  • Exact Mass: 249.123
  • Monoisotopic Mass: 249.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110A^2
  • XLogP3: -1

Experimental Properties

  • Density: 1.775
  • Boiling Point: 563.707°C at 760 mmHg
  • Flash Point: 294.72°C
  • Refractive Index: 1.842
  • LogP: 0.15150

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